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Compound of Interest

Compound Name: Dihydrorhodamine 123

Cat. No.: B035253

For Researchers, Scientists, and Drug Development Professionals

Dihydrorhodamine 123 (DHR 123) is a widely utilized fluorogenic probe for the detection of
reactive oxygen species (ROS) within cells. Its non-fluorescent nature, until oxidized to the
highly fluorescent Rhodamine 123, makes it an invaluable tool in cellular biology and drug
development.[1][2][3] However, as with any chemical reagent, proper handling and safety
precautions are paramount to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes. This guide provides an in-depth overview of the safety protocols,
handling procedures, and essential data related to Dihydrorhodamine 123.

Hazard Identification and Classification

Dihydrorhodamine 123 is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), its primary hazards
are:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]
o Skin Irritation (Category 2): Causes skin irritation.[4]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b035253?utm_src=pdf-interest
https://www.benchchem.com/product/b035253?utm_src=pdf-body
https://www.medchemexpress.com/Dihydrorhodamine_123.html
https://www.targetmol.com/compound/dihydrorhodamine%20123
https://biotium.com/product/dihydrorhodamine-123/
https://www.benchchem.com/product/b035253?utm_src=pdf-body
https://www.benchchem.com/product/b035253?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-101894-25.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-101894-25.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-101894-25.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-101894-25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

It is essential to handle this compound with caution, recognizing its potential health effects.[5]

Quantitative Safety Data

The following table summarizes the available quantitative data for Dihydrorhodamine 123. It is

important to note that comprehensive toxicological data is not always available in the public

domain.
Property Value Source(s)
CAS Number 109244-58-8 [5]
Molecular Formula C21H18N203 [6]
Molecular Weight 346.38 g/mol [6]

Solubility in DMSO

5 mg/mL, 262.5 mg/mL
(757.84 mM)[2]

[2]

Acute Toxicity (Oral)

Category 4

[4]

Flash Point Not applicable
Autoignition Temp. Not available [7]
Explosive Limits Not available [8]

Engineering Controls and Personal Protective

Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective

equipment should be employed.

e Engineering Controls:

o Use in a well-ventilated area.[7]

o Process enclosures, local exhaust ventilation, or other engineering controls are

recommended to control airborne levels.[8]
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o Facilities storing or utilizing this material should be equipped with an eyewash station and
a safety shower.[8]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[9]

o Skin Protection: Wear protective gloves (inspect before use), a lab coat, and other
protective clothing as needed.[8][10]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the stability of Dihydrorhodamine 123
and ensuring safety.

e Handling:

[e]

Avoid contact with skin and eyes.[7]

o

Do not breathe dust, fume, gas, mist, vapors, or spray.[9]

o

Do not eat, drink, or smoke when using this product.[7][9]

[¢]

Wash hands thoroughly after handling.[4][7]

[¢]

Keep containers securely sealed when not in use.[7]

e Storage:

o

Store at -20°C or -80°C in the dark.[1][6]

[¢]

Protect from air and light, especially when in solution.[3]

[¢]

Store in a dry, cool, and well-ventilated place.[5]

o

Keep the container tightly closed.
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o Stock solutions in DMSO are stable for up to 3 months at -20°C when aliquoted and
frozen. It is recommended to prepare and use the working solution immediately and keep
it away from light.[1][6]

First Aid Measures

In the event of exposure, follow these first aid procedures:

After Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

o After Skin Contact: Immediately wash skin with soap and plenty of water for at least 20
minutes.[8] Remove contaminated clothing. Seek medical attention if irritation persists.[8]

o After Eye Contact: Hold eyelids apart and flush eyes with plenty of water for at least 20
minutes.[8] Seek medical attention.[8]

o After Ingestion: Wash out the mouth with water if the person is conscious. Do NOT induce
vomiting. Seek medical attention.[8]

Accidental Release Measures

In case of a spill, follow these steps:
e Minor Spills:

o Use dry clean-up procedures and avoid generating dust.[7]

o Sweep up or vacuum up the spilled material.[7]

o Place in a clean, dry, sealable, labeled container for disposal.[7]
e Major Spills:

o Clear the area of personnel and move upwind.[7]

o Alert Emergency Responders.[7]
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o Wear a self-contained breathing apparatus and appropriate personal protection.[8]
o Contain the spill and prevent it from entering drains or waterways.[7]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[7] Transfer
waste to a chemical waste container for disposal.[8]

Experimental Protocols
Preparation of Dihydrorhodamine 123 Stock and
Working Solutions

e Stock Solution Preparation:
o Dissolve Dihydrorhodamine 123 in DMSO to a stock concentration of 10 mM.[1][6]
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1][6]
o Store aliquots at -20°C or -80°C, protected from light.[1][6]

e Working Solution Preparation:

o Dilute the stock solution in serum-free cell culture medium to a final working concentration
of 1-10 uM. The optimal concentration should be determined experimentally.[1][6]

o The working solution should be prepared fresh and used immediately.[1][6] Protect from
light.[1]

In Vitro Cell Staining for ROS Detection
e Cell Treatment:
o Culture cells to the desired confluency.

o Treat cells with inducers or inhibitors of reactive oxygen species as required by the
experimental design.[1][6]
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o Note: If using oxidizing agents to induce ROS, it is crucial to rinse the cells three times
with buffer or culture medium to remove any residual compounds before adding the DHR
123 solution. This prevents direct oxidation of the dye.[1][6]

e Staining:
o Remove the culture medium from the cells.
o Add the freshly prepared Dihydrorhodamine 123 working solution to the cells.[6]
o Incubate for 30 minutes at 37°C.[1][6]

» Detection:

o The fluorescence of the oxidized Rhodamine 123 can be detected using fluorescence
microscopy or flow cytometry.[1][6]

o The excitation and emission wavelengths for Rhodamine 123 are approximately 515 nm
and 536 nm, respectively.[1][6]

o Washing the cells after incubation is not always necessary but can be performed to reduce
background fluorescence for microscopy.[1][6]

Visualized Workflows
Safe Handling Workflow for Dihydrorhodamine 123
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Caption: Workflow for the safe handling and use of Dihydrorhodamine 123.

Dihydrorhodamine 123 Mechanism of Action
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Caption: Cellular uptake and oxidation of Dihydrorhodamine 123 to fluorescent Rhodamine
123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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